![molecular formula C10H9BrN2O2 B2599546 6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylicacid CAS No. 1215947-54-8](/img/structure/B2599546.png)
6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylicacid
Overview
Description
“6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid” is a chemical compound with the molecular formula C10H9BrN2O2 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including “6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid”, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of “6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid” can be represented by the SMILES stringBrC1=CN2C(C=C1)=NC(CC)=C2 . The InChI code for this compound is 1S/C10H9BrN2O2/c1-2-7-9(10(14)15)13-5-6(11)3-4-8(13)12-7/h3-5H,2H2,1H3,(H,14,15) . Physical And Chemical Properties Analysis
The physical form of “6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid” is a powder . The molecular weight of this compound is 269.1 .Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, including 6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid, have been recognized as potential antituberculosis agents . Some examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Anti-Proliferative Activity
Compounds with an imidazo[1,2-a]pyridine-3-carboxylate core, such as 6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid, have been synthesized and screened for their anti-proliferative activity against S. pneumoniae .
Drug Discovery Research
This compound could be used in drug discovery research, particularly in the development of new TB drugs . The structure–activity relationship, mode-of-action, and various scaffold hopping strategies of imidazo[1,2-a]pyridine class compounds are being critically reviewed .
Docking Studies
Docking studies have identified potential anti-FtsZ agents that bind to the Vitamin K3-binding region of a homology model generated for S. pneumoniae FtsZ . 6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid could be one of these potential agents .
Chemical Synthesis
6-Bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid could be used as a starting material or intermediate in the synthesis of other complex organic compounds .
Biological Studies
Given its potential anti-TB and anti-proliferative activities, this compound could be used in various biological studies to understand its mechanism of action, toxicity, pharmacokinetics, and pharmacodynamics .
Future Directions
properties
IUPAC Name |
6-bromo-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-7-9(10(14)15)13-5-6(11)3-4-8(13)12-7/h3-5H,2H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWBVAWPUIDIDNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C=C(C=CC2=N1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N'-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]benzene-1-sulfonohydrazide](/img/structure/B2599465.png)
![8-(4-Ethoxybenzoyl)-6-[(4-methylphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one](/img/structure/B2599468.png)
![4-(But-2-yn-1-yloxy)pyrazolo[1,5-a]pyrazine](/img/structure/B2599473.png)
![5-[(3-Methoxy-4-methylpiperidin-1-yl)methyl]-1,3-thiazole](/img/structure/B2599475.png)
![N-(4-(benzyloxy)benzyl)-7-ethyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B2599486.png)